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Compound of Interest

Compound Name: 4-Bromoisothiazole

Cat. No.: B1276463

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromoisothiazole is a halogenated heterocyclic compound that has garnered significant
interest in the fields of medicinal chemistry, agrochemistry, and material science. Its unique
structural features make it a valuable building block for the synthesis of a diverse range of
functional molecules. This technical guide provides a comprehensive overview of 4-
Bromoisothiazole, including its chemical properties, a detailed synthesis protocol, and its
applications in drug discovery and other advanced scientific domains.

Core Data and Properties

4-Bromoisothiazole is a stable, white to off-white solid at room temperature. Below is a
summary of its key quantitative data.
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Property Value Reference
CAS Number 24340-77-0 [1112]
Molecular Formula CsH2BrNS [1]
Molecular Weight 164.02 g/mol [1]
Appearance White to off-white solid

Storage Conditions Store at room temperature [1]

SMILES BrC1=CSN=C1 [1]

InChi Key XAGKUQWKQVTDSK-

UHFFFAOYSA-N

Synthesis of 4-Bromoisothiazole: An Experimental
Protocol

While direct, one-step synthesis protocols for 4-Bromoisothiazole are not extensively detailed
in publicly available literature, a common approach involves the bromination of the parent
isothiazole ring. The following is a generalized experimental protocol based on established
chemical principles for the bromination of heterocyclic compounds.

Reaction: Isothiazole — 4-Bromoisothiazole

Materials:

« Isothiazole

e N-Bromosuccinimide (NBS)

» Anhydrous solvent (e.g., carbon tetrachloride, acetonitrile, or dichloromethane)

e Inert gas (e.g., nitrogen or argon)

o Radical initiator (e.g., benzoyl peroxide or AIBN), if required for the chosen solvent

e Sodium thiosulfate solution

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemimpex.com/products/17479
https://www.chemimpex.com/products/17481
https://www.chemimpex.com/products/17479
https://www.chemimpex.com/products/17479
https://www.chemimpex.com/products/17479
https://www.chemimpex.com/products/17479
https://www.benchchem.com/product/b1276463?utm_src=pdf-body
https://www.benchchem.com/product/b1276463?utm_src=pdf-body
https://www.benchchem.com/product/b1276463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Brine
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography column)

Procedure:

In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere, dissolve isothiazole in the chosen anhydrous solvent.

Add N-Bromosuccinimide (1.0 to 1.2 equivalents) to the solution in portions at room
temperature. The reaction may be exothermic, and cooling might be necessary to maintain
the desired temperature.

If necessary, add a catalytic amount of a radical initiator.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and
monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC).

Upon completion of the reaction, cool the mixture to room temperature and quench by
adding a saturated aqueous solution of sodium thiosulfate to consume any unreacted
bromine.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a mixture of hexane and ethyl acetate) to afford pure 4-Bromoisothiazole.
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Note: The regioselectivity of the bromination can be influenced by the reaction conditions and
the substituents on the isothiazole ring. Therefore, optimization of the reaction conditions may
be necessary to achieve the desired product with high yield and purity.

Applications in Research and Development

4-Bromoisothiazole serves as a crucial intermediate in the synthesis of various high-value
molecules.

Pharmaceutical Development

The isothiazole scaffold is present in a number of biologically active compounds. 4-
Bromoisothiazole provides a versatile platform for the synthesis of novel drug candidates. It is
particularly utilized in the development of:

e Anti-cancer agents: The thiazole and isothiazole moieties are found in several kinase
inhibitors, which are a major class of anti-cancer drugs.[3][4] The bromo-substituent on the
isothiazole ring can be readily displaced or used in cross-coupling reactions to introduce
diverse functionalities, enabling the exploration of structure-activity relationships in the
design of potent and selective kinase inhibitors.

» Anti-inflammatory agents: Thiazole derivatives have been investigated as inhibitors of p38
MAP kinase, a key target in inflammatory diseases.[5] 4-Bromoisothiazole can be a starting
point for the synthesis of novel anti-inflammatory compounds.

Agrochemicals

In the agricultural sector, 4-Bromoisothiazole is a precursor for the synthesis of fungicides and
herbicides.[1] The isothiazole ring is known for its biocidal properties, and the introduction of a
bromine atom can enhance the efficacy and spectrum of activity of the final agrochemical
product.

Material Science

The unique electronic properties of the isothiazole ring make it an interesting component in the
design of novel organic materials. 4-Bromoisothiazole can be used in the synthesis of
specialty polymers and other materials with enhanced thermal stability and chemical
resistance.[1]
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Logical Relationships and Workflows

The following diagrams illustrate the central role of 4-Bromoisothiazole as a synthetic building
block.
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Caption: Synthetic pathway to 4-Bromoisothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

